2-Cyclopentylethyl methanesulfonate

• Molecular Formula: C8H16O3S
• Molecular Weight: 192.28 g/mol
• IUPAC Name: 2-cyclopentylethyl methanesulfonate
• InChI: InChI=1S/C8H16O3S/c1-12(9,10)11-7-6-8-4-2-3-5-8/h8H,2-7H2,1H3
• InChI Key: MAISXDKECOFGPQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC1CCCC1

Description

2-Cyclopentylethyl methanesulfonate is a sulfonate ester characterized by a methanesulfonyl group (-SO₃CH₃) linked to a 2-cyclopentylethyl moiety. Methanesulfonate esters (mesylates) are widely employed in pharmaceuticals and agrochemicals due to their reactivity as leaving groups . The cyclopentylethyl substituent may enhance solubility and stability compared to smaller alkyl analogs, as seen in structurally related compounds with cyclopentyl groups attached to heterocycles (e.g., oxadiazoles) .

Comparison with Similar Compounds

Comparison with Similar Compounds

Ethyl Methanesulfonate (EMS)

Structural Similarities : Both compounds are methanesulfonate esters.
Key Differences :

• Alkyl Group : EMS has a smaller ethyl group, whereas 2-cyclopentylethyl methanesulfonate features a bulkier cyclopentylethyl chain.
• Applications: EMS is a well-documented mutagen and carcinogen used in biochemical research .
• Toxicity: EMS is highly toxic (carcinogenic, mutagenic, and teratogenic) ; the cyclopentylethyl variant’s toxicity profile remains unconfirmed but could differ due to steric hindrance affecting metabolic activation.

Cyclohexyl Methyl Methylphosphonate (CMMP)

Structural Similarities : Both contain cyclic alkyl groups (cyclopentyl vs. cyclohexyl) and ester functionalities.
Key Differences :

• Ester Type : CMMP is a phosphonate ester (P=O), whereas 2-cyclopentylethyl methanesulfonate is a sulfonate (S=O).
• Reactivity : Sulfonates are generally more reactive in nucleophilic substitutions than phosphonates, which are often used as stable analogs of phosphates in agrochemicals (e.g., metconazole intermediates) .
• Applications : CMMP is linked to fungicide production , while sulfonates like 2-cyclopentylethyl methanesulfonate are more likely to serve as synthetic intermediates.

2-Cyclopentylethyl Methylphosphonofluoridate

Structural Similarities : Both share a 2-cyclopentylethyl group.
Key Differences :

• Regulatory Status: Phosphonofluoridates are often classified as Schedule 1 chemicals under chemical weapon conventions , while sulfonates like 2-cyclopentylethyl methanesulfonate are typically regulated based on toxicity (e.g., mutagenicity).

Data Table: Comparative Analysis of Key Compounds

Compound	Molecular Formula	Key Applications	Toxicity Profile	References
2-Cyclopentylethyl methanesulfonate	C₈H₁₆O₃S	Synthetic intermediate	Likely mutagenic (inferred)
Ethyl methanesulfonate (EMS)	C₃H₈O₃S	Mutagenesis research	Carcinogenic, mutagenic
Cyclohexyl methyl methylphosphonate	C₈H₁₇O₃P	Agrochemical intermediate	Corrosive, toxic
2-Cyclopentylethyl methylphosphonofluoridate	C₈H₁₆FO₂P	Nerve agent research	Highly toxic, Schedule 1

Research Findings and Implications

• Solubility and Stability : The cyclopentylethyl group in 2-cyclopentylethyl methanesulfonate may improve solubility compared to EMS, as seen in oxadiazole derivatives with similar substituents .
• Reactivity : Methanesulfonates are more reactive alkylating agents than phosphonates, making them preferable in synthesis where rapid substitution is required .